Cas no 2287267-05-2 (2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287267-05-2
• MF: C₁₈H₂₂N₂O₆
• MW: 362.377085208893
• CID: 5980546
• PubChem ID: 137945974
• Update Time: 2025-10-19

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287267-05-2
• EN300-6761357
• 2-{[(tert-butoxy)carbonyl]amino}-2-[3-(4-nitrophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

• Inchi： 1S/C18H22N2O6/c1-16(2,3)26-15(23)19-13(14(21)22)18-8-17(9-18,10-18)11-4-6-12(7-5-11)20(24)25/h4-7,13H,8-10H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： ZQWKJFXJMVHPJN-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3C=CC(=CC=3)[N+](=O)[O-])(C1)C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 362.14778643g/mol
• Monoisotopic Mass: 362.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 121Ų

Additional information on 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic Acid (CAS No: 2287267-05-2)

2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid, identified by its CAS number 2287267-05-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group diversity, making it a promising candidate for various chemical and biological applications.

The molecular structure of this compound features a bicyclo[1.1.1]pentanyl moiety, which is a fused three-membered ring system consisting of three carbon atoms and two hydrogen atoms, further substituted with an acetic acid derivative. This bicyclic framework imparts unique conformational flexibility and reactivity, which are highly valued in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity.

Additionally, the presence of a 4-nitrophenyl group at the 3-position of the bicyclo[1.1.1]pentanyl ring introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule. This feature is particularly useful in drug design, as nitroaromatic compounds often exhibit potent biological activities due to their ability to interact with various biological targets.

The amide functionality at the 2-position, represented by (2-Methylpropan-2-yl)oxycarbonylamino, serves as a protective group for amino acids or other nucleophilic centers in peptide synthesis. The tert-butyl carbonyl (Boc) group is widely used in peptide coupling reactions to prevent unwanted side reactions, ensuring high yields and purity in synthetic pathways.

This compound's unique structural features make it an attractive scaffold for developing novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this molecule with high precision, facilitating the rational design of derivatives with improved pharmacokinetic profiles.

In the realm of drug discovery, the bicyclo[1.1.1]pentanyl core has been extensively studied for its potential in modulating enzyme activity and receptor binding. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes such as cyclooxygenase (COX) and carbonic anhydrase, which are implicated in various inflammatory and metabolic disorders.

The 4-nitrophenyl substituent further enhances the biological activity of this compound by contributing to its lipophilicity and electronic distribution. Nitroaromatic compounds are known for their ability to engage with biological targets through hydrophobic interactions and hydrogen bonding, making them valuable candidates for developing small-molecule drugs.

Recent studies have highlighted the utility of this compound in preclinical models as a potential lead for treating neurological disorders. The combination of the bicyclo[1.1.1]pentanyl scaffold and the 4-nitrophenyl group creates a molecule with dual functionality, allowing it to interact with multiple targets simultaneously—a strategy that has proven effective in overcoming drug resistance.

Synthetic methodologies for preparing this compound have been refined over recent years, leveraging advances in transition-metal catalysis and asymmetric synthesis. The introduction of chiral auxiliaries or catalysts has enabled the preparation of enantiomerically pure forms of this molecule, which is crucial for achieving optimal pharmacological activity.

The acetic acid moiety at one end of the molecule provides a carboxylic acid functionality, which can be further modified through esterification or amidation to tailor its solubility and metabolic stability. This flexibility allows chemists to fine-tune the physicochemical properties of derivatives for specific applications.

In conclusion, 2-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-[3-(4-nitrophenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No: 2287267-05-2) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and stereochemical features positions it as a valuable building block for future drug discovery efforts.